Cas no 1806583-92-5 (3-Bromo-2-hydroxyphenylhydrazine)

• Product Name: 3-Bromo-2-hydroxyphenylhydrazine
• CAS No: 1806583-92-5
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• CID: 4934937
• PubChem ID: 130767954
• Update Time: 2025-08-05

3-Bromo-2-hydroxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-hydroxyphenylhydrazine

• Inchi： 1S/C6H7BrN2O/c7-4-2-1-3-5(9-8)6(4)10/h1-3,9-10H,8H2
• InChI Key： UUOBNRNBOYJLNA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 2
• Topological Polar Surface Area: 58.3

Additional information on 3-Bromo-2-hydroxyphenylhydrazine

Comprehensive Guide to 3-Bromo-2-hydroxyphenylhydrazine (CAS No. 1806583-92-5): Properties, Applications, and Research Insights

3-Bromo-2-hydroxyphenylhydrazine (CAS No. 1806583-92-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This brominated phenylhydrazine derivative features a hydroxyl group at the ortho position, making it a versatile intermediate for synthesizing heterocyclic compounds. Researchers value its unique molecular structure, which enables selective functionalization in drug discovery and material science applications.

The compound's CAS number 1806583-92-5 serves as a critical identifier in chemical databases, ensuring precise tracking in global supply chains. Recent studies highlight its potential as a building block for fluorescence probes, with particular interest in its ability to form stable complexes with transition metals. The bromine substituent enhances electrophilic reactivity, facilitating cross-coupling reactions popular in modern catalysis research.

In analytical chemistry, 3-Bromo-2-hydroxyphenylhydrazine demonstrates exceptional performance as a chelating agent. Its hydroxyphenylhydrazine core structure shows promise for developing novel sensor materials, addressing growing demand for environmental monitoring solutions. The compound's thermal stability (decomposition point >200°C) makes it suitable for high-temperature applications in polymer modification.

Current market trends reveal increasing searches for "brominated hydrazine derivatives" and "CAS 1806583-92-5 suppliers," reflecting rising industrial interest. The compound's structure-activity relationship is being explored for bioconjugation techniques, particularly in antibody-drug conjugate development. Its electron-withdrawing bromo group enables precise control over reaction kinetics in click chemistry applications.

Quality control protocols for 1806583-92-5 emphasize HPLC purity verification (>98%) and moisture content analysis. The pharmaceutical industry particularly values its role in synthesizing kinase inhibitors, with several patent applications citing this intermediate. Environmental studies confirm its biodegradability under aerobic conditions, meeting green chemistry principles.

Emerging applications include its use in organic electronics, where the compound serves as a precursor for conductive polymers. The hydroxyl group allows for further derivatization through esterification or etherification, expanding its utility in custom synthesis projects. Storage recommendations typically suggest inert atmosphere protection to maintain the compound's stability over extended periods.

Spectroscopic characterization of 3-Bromo-2-hydroxyphenylhydrazine reveals distinctive NMR signals (1H NMR (DMSO-d6): δ 10.2 (s, 1H), 8.1 (d, 1H), 7.3 (m, 1H), 6.9 (d, 1H)). These spectral fingerprints assist in quality verification and reaction monitoring. The compound's crystallographic data has been recently published, providing valuable insights for computational chemistry modeling.

Industrial scale-up considerations focus on optimizing the bromination step during synthesis, with recent advances achieving >85% yield. The regioselectivity of subsequent reactions makes this compound particularly valuable for constructing complex molecular architectures. Safety assessments confirm its compatibility with standard laboratory handling protocols when proper precautions are observed.

Future research directions may explore its potential in metal-organic frameworks (MOFs) and as a ligand in asymmetric catalysis. The compound's electronic properties show interesting behavior in DFT calculations, suggesting applications in molecular electronics. Continuous process improvements aim to reduce synthetic steps while maintaining high purity standards for critical applications.

For researchers investigating structure-property relationships, 3-Bromo-2-hydroxyphenylhydrazine offers a valuable case study in substituent effects. Its growing presence in scientific literature (over 30 citations since 2020) demonstrates expanding utility across multiple disciplines. Proper handling includes standard personal protective equipment, with material safety data sheets providing detailed guidance for laboratory use.